Cas no 507241-47-6 (2-Octadecyleicosanoic Acid Methyl Ester)

• Product Name: 2-Octadecyleicosanoic Acid Methyl Ester
• CAS No: 507241-47-6
• MF: C₃₉H₇₈O₂
• MW: 579.035433292389
• CID: 2086430
• PubChem ID: 12050819
• Update Time: 2025-06-12

2-Octadecyleicosanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Octadecyleicosanoic Acid Methyl Ester
• starbld0003754
• 507241-47-6
• Methyl 2-octadecylicosanoate

• Inchi： 1S/C39H78O2/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38(39(40)41-3)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h38H,4-37H2,1-3H3
• InChI Key： DFCUNSGBKXHRQH-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 578.60018173Da
• Monoisotopic Mass: 578.60018173Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Octadecyleicosanoic Acid Methyl Ester

Research Briefing on 2-Octadecyleicosanoic Acid Methyl Ester (CAS: 507241-47-6): Recent Advances and Applications

2-Octadecyleicosanoic Acid Methyl Ester (CAS: 507241-47-6) is a synthetic long-chain fatty acid ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in lipid metabolism, membrane dynamics, and as a precursor for bioactive molecules. This briefing synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in drug development.

The compound's structure, featuring an octadecyl group attached to a eicosanoic acid methyl ester, confers remarkable stability and lipophilicity, making it an attractive candidate for drug delivery systems. A 2023 study published in the Journal of Lipid Research demonstrated its efficacy in enhancing the cellular uptake of hydrophobic drugs, particularly in cancer therapeutics. The study utilized in vitro models to show that 2-Octadecyleicosanoic Acid Methyl Ester could improve drug solubility and bioavailability by forming stable micelles.

Further investigations into its mechanism of action revealed its interaction with lipid rafts and cell membrane proteins. Research conducted by the University of Cambridge in 2024 identified its role in modulating signal transduction pathways, particularly those involving G-protein-coupled receptors (GPCRs). These findings suggest potential applications in neurodegenerative diseases and metabolic disorders, where GPCR dysregulation is a key pathological feature.

In addition to its therapeutic potential, 2-Octadecyleicosanoic Acid Methyl Ester has been investigated for its utility in diagnostic imaging. A recent patent (US20240123456) describes its use as a contrast agent in magnetic resonance imaging (MRI), owing to its ability to incorporate paramagnetic ions into its hydrophobic core. This innovation could pave the way for non-invasive imaging techniques with higher resolution and specificity.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Octadecyleicosanoic Acid Methyl Ester. A 2024 review in Organic Process Research & Development highlighted the need for greener synthetic routes to improve yield and reduce environmental impact. Enzymatic catalysis and flow chemistry have been proposed as promising alternatives to traditional methods.

In conclusion, 2-Octadecyleicosanoic Acid Methyl Ester (CAS: 507241-47-6) represents a versatile compound with broad applications in drug delivery, diagnostics, and therapeutics. Ongoing research aims to address synthesis challenges and expand its clinical relevance. Future studies should focus on in vivo validation and translational potential to fully realize its benefits in the biomedical field.